![molecular formula C19H21N3O3 B2555694 1-Phenyl-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)urea CAS No. 1170621-00-7](/img/structure/B2555694.png)
1-Phenyl-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-Phenyl-3-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)urea is a useful research compound. Its molecular formula is C19H21N3O3 and its molecular weight is 339.395. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
The synthesis of dibenzo[d,f][1,3]oxazepine skeletons, closely related to the compound , involves reacting 2′-amino-2-hydroxybiphenyl with isothiocyanate-derived thioureas and treating in situ with iodine in the presence of triethylamine. This process yields dibenzo[d,f][1,3]oxazepine derivatives in good-to-excellent yields, revealing the importance of iodine-mediated cyclodesulfurization in constructing such complex structures (Murata et al., 2021). Additionally, the synthesis of azole derivatives, including triazolinones and oxadiazolinones from 1-phenyl-2-acylhydrazine and urea, demonstrates the versatility of urea in creating heterocyclic compounds with potential for pharmacological screening (Kametani et al., 1970).
Applications in Molecular Design and Bioactivity
Benzimidazole-tethered oxazepine heterocyclic hybrids have been synthesized, showing the utility of these structures in creating compounds with potential nonlinear optical (NLO) properties and applications in materials science. Spectroscopic, X-ray diffraction, and DFT studies confirm their molecular structure and electronic properties, indicating their potential in designing new materials with specific electronic and optical characteristics (Almansour et al., 2016). Another area of application involves the synthesis of tetrazole- and oxadiazole-substituted 1,4-dihydropyrimidinone compounds, which exhibit inhibitory effects on human carbonic anhydrase, showcasing the potential of such compounds in therapeutic applications (Çelik et al., 2014).
Novel Synthetic Approaches and Material Applications
Research on the synthesis of 11-substituted dibenzo[b,f][1,4]oxazepines as analogs to known pharmaceuticals illustrates the relevance of novel synthetic approaches in creating potentially bioactive compounds. The methodology involves the generation of a carbamate intermediate and a microwave-induced transformation into various urea derivatives, highlighting the importance of safer and more efficient synthetic routes in medicinal chemistry (Zaware & Ohlmeyer, 2014).
properties
IUPAC Name |
1-phenyl-3-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3/c1-19(2)12-25-16-11-14(9-10-15(16)22(3)17(19)23)21-18(24)20-13-7-5-4-6-8-13/h4-11H,12H2,1-3H3,(H2,20,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOQCSMNNPJUPDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COC2=C(C=CC(=C2)NC(=O)NC3=CC=CC=C3)N(C1=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.